Cas no 204848-73-7 (5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione)

• Product Name: 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione
• CAS No: 204848-73-7
• MF: C₉H₆ClNO₂S₂
• MW: 259.732438564301
• MDL: MFCD05670435
• CID: 5192662
• Update Time: 2026-03-05

5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 5-[(4-chlorophenyl)thio]-

• MDL： MFCD05670435
• Inchi： 1S/C9H6ClNO2S2/c10-5-1-3-6(4-2-5)14-8-7(12)11-9(13)15-8/h1-4,8H,(H,11,12,13)
• InChI Key： COUMIKAABNECQD-UHFFFAOYSA-N
• SMILES： S1C(SC2=CC=C(Cl)C=C2)C(=O)NC1=O

Additional information on 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione

Introduction to 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione (CAS No. 204848-73-7)

5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 204848-73-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of a thiazolidine core and a 4-chlorophenylsulfanyl substituent imparts distinct reactivity and functionality, making it a valuable scaffold for synthesizing novel therapeutic agents.

The structural framework of 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione consists of a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This motif is well-known for its versatility in medicinal chemistry, often serving as a key component in bioactive molecules. The sulfanyl group attached to the phenyl ring introduces polarity and potential sites for further functionalization, enhancing the compound's interaction with biological targets.

In recent years, there has been growing interest in thiazolidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds incorporating the thiazolidine scaffold exhibit properties such as anti-inflammatory, antimicrobial, and antiviral effects. The specific substitution pattern in 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione makes it particularly intriguing for researchers exploring novel pharmacophores.

The 4-chlorophenylsulfanyl moiety is a critical feature that influences the compound's electronic properties and binding affinity to biological receptors. Chlorine atoms are known to enhance lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the sulfanyl group can participate in hydrogen bonding interactions, further modulating the compound's biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione have revealed promising interactions with various biological targets. These simulations have guided synthetic modifications aimed at optimizing potency and selectivity. For instance, computational analysis has suggested that subtle alterations in the phenyl ring can significantly enhance binding affinity to specific enzymes or receptors.

The synthesis of 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the thiazolidine ring followed by sulfanylation with 4-chlorophenyl derivatives. Advances in synthetic methodologies have improved yields and purity levels, making it more feasible to produce this compound on a larger scale for research purposes.

In the realm of drug discovery, 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione has been explored as a precursor for more complex molecules. Researchers have utilized its structural features to develop derivatives with enhanced pharmacological properties. For example, modifications at the sulfanyl group have led to compounds with improved solubility and bioavailability. Such developments underscore the importance of this scaffold in medicinal chemistry innovation.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it suitable for use in materials science and specialty chemicals. For instance, thiazolidine derivatives have been investigated for their role in polymer stabilization and corrosion inhibition. The presence of both sulfur and nitrogen atoms provides multiple sites for chemical modification, enabling tailored functionalities for industrial applications.

Evaluation of 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione in preclinical studies has provided insights into its safety profile and pharmacokinetic behavior. Preliminary data suggest that it exhibits moderate oral bioavailability and reasonable metabolic stability. These findings are crucial for assessing its suitability for further clinical development. Additionally, toxicological studies have indicated low toxicity at tested doses, reinforcing its potential as a lead compound.

The integration of machine learning techniques has accelerated the process of identifying promising drug candidates from large chemical libraries. Algorithms trained on datasets containing thiazolidine derivatives have successfully predicted novel analogs of 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione with enhanced biological activity. This approach leverages artificial intelligence to complement traditional experimental methods, offering a synergistic strategy for drug discovery.

In conclusion, 5-[(4-chlorophenyl)sulfanyl]-1,3-thiazolidine-2,4-dione (CAS No. 204848-73-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its potential as a scaffold for developing novel therapeutic agents continues to be explored through interdisciplinary research efforts combining organic synthesis، computational modeling，and biophysical studies.